N-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-cyclohexyloxamide

• IUPAC Name: N-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-cyclohexyloxamide
• InChI: InChI=1S/C19H26ClN3O5S/c20-14-7-9-16(10-8-14)29(26,27)23-11-4-12-28-17(23)13-21-18(24)19(25)22-15-5-2-1-3-6-15/h7-10,15,17H,1-6,11-13H2,(H,21,24)(H,22,25)
• InChI Key: GWEAJEUKUIHOBR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C(=O)NCC2N(CCCO2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H26ClN3O5S
• Molecular Weight: 443.9 g/mol

Description

“N-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N’-cyclohexyloxamide” is a chemical compound. Its molecular formula is C19H26ClN3O5S. The average mass of the molecule is 443.945 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of a 4-chlorophenyl group attached to a sulfonyl group, which is further connected to a 1,3-oxazinan-2-yl group. This group is then linked to a cyclohexyloxamide group.

Scientific Research Applications

Hydrogen Bonding and Crystal Structure Analysis

Research on compounds structurally related to N-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-cyclohexyloxamide has focused on understanding their hydrogen bonding and crystal structures. For instance, studies on anticonvulsant enaminones have shown that the crystal structures of these compounds can be determined by analyzing their hydrogen bonding patterns. Such analyses have implications for designing drugs with improved bioavailability and stability (Kubicki, Bassyouni, & Codding, 2000).

Catalysis and Synthetic Applications

Cycloplatination studies provide insights into the synthetic applications of related compounds. These studies explore the formation of platinum(II) and platinum(IV) complexes with organic ligands, revealing the potential of such complexes in catalysis and organic synthesis (Ryabov et al., 1997).

Anticancer Activity

The synthesis and evaluation of derivatives for anticancer activities have been a significant area of research. For example, indapamide derivatives have shown proapoptotic activity against melanoma cell lines, highlighting the potential of structurally related compounds in cancer therapy (Yılmaz et al., 2015).

Heavy Metal Ion Adsorption

Polyamides and polythioamides with pendant chlorobenzylidine rings have been synthesized and used for the removal of heavy metal ions from aqueous solutions. This research suggests applications in environmental remediation and water treatment (Ravikumar et al., 2011).

Antiviral Activity

Synthesis of sulfonamide derivatives has also been explored for their antiviral activities. Studies have identified compounds with potential anti-tobacco mosaic virus activity, indicating the utility of these compounds in developing new antiviral agents (Chen et al., 2010).